(4-bromo-3-methylphenyl)(4-ethoxybenzyl)amine

• IUPAC Name: 4-bromo-N-[(4-ethoxyphenyl)methyl]-3-methylaniline
• InChI: InChI=1S/C16H18BrNO/c1-3-19-15-7-4-13(5-8-15)11-18-14-6-9-16(17)12(2)10-14/h4-10,18H,3,11H2,1-2H3
• InChI Key: FEKHIQADIQUUNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC2=CC(=C(C=C2)Br)C
• Molecular Formula: C16H18BrNO
• Molecular Weight: 320.22 g/mol

Description

(4-bromo-3-methylphenyl)(4-ethoxybenzyl)amine is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is synthesized using specific methods and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of (4-bromo-3-methylphenyl)(4-ethoxybenzyl)amine is not fully understood. However, it has been suggested that this compound may act by inhibiting specific enzymes or proteins involved in disease processes.
Biochemical and Physiological Effects:
Studies have shown that (4-bromo-3-methylphenyl)(4-ethoxybenzyl)amine has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anti-tumor properties. Additionally, this compound has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-bromo-3-methylphenyl)(4-ethoxybenzyl)amine in lab experiments is its unique properties. This compound has been shown to have a variety of biochemical and physiological effects, making it an ideal candidate for studying disease processes and potential therapeutic interventions. However, there are also limitations to using this compound in lab experiments. One of the main limitations is its potential toxicity, which must be carefully monitored and controlled.

Future Directions

There are many potential future directions for research involving (4-bromo-3-methylphenyl)(4-ethoxybenzyl)amine. One area of research could focus on the development of more effective and targeted therapeutic interventions for diseases such as cancer and Alzheimer's disease. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in other areas of scientific research. Overall, (4-bromo-3-methylphenyl)(4-ethoxybenzyl)amine is a promising compound with many potential applications in the field of scientific research.

Synthesis Methods

The synthesis of (4-bromo-3-methylphenyl)(4-ethoxybenzyl)amine involves a multi-step process. The first step involves the reaction of 4-bromo-3-methylphenol with sodium hydride in a solvent such as dimethylformamide (DMF). This reaction produces a sodium salt, which is then reacted with 4-ethoxybenzyl chloride in the presence of a catalyst such as palladium on carbon. The resulting product is then treated with hydrogen gas to produce (4-bromo-3-methylphenyl)(4-ethoxybenzyl)amine.

Scientific Research Applications

(4-bromo-3-methylphenyl)(4-ethoxybenzyl)amine has been extensively studied for its potential applications in scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been shown to have potential as a therapeutic agent for the treatment of various diseases including cancer, Alzheimer's disease, and Parkinson's disease.